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Compound of Interest

Compound Name: N,N-Diethyldodecanamide

Cat. No.: B1294644

For laboratory personnel, adherence to strict safety protocols is paramount when working with
chemical compounds. This guide provides essential, immediate safety and logistical
information for the handling and disposal of N,N-Diethyldodecanamide, ensuring the well-
being of researchers and the integrity of scientific work.

N,N-Diethyldodecanamide is a chemical compound that requires careful handling due to its
potential to cause skin, eye, and respiratory irritation.[1][2] Understanding and implementing
appropriate personal protective equipment (PPE) and procedural controls are critical for
minimizing exposure and ensuring a safe laboratory environment.

Recommended Personal Protective Equipment
(PPE)

The following table summarizes the recommended PPE for handling N,N-
Diethyldodecanamide in various laboratory scenarios. It is crucial to always wear the
minimum recommended PPE and to upgrade to a higher level of protection when the risk of
exposure increases.
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Scenario

Eye/Face Protection

Skin Protection

Respiratory
Protection

Routine Handling &
Weighing

Chemical splash

goggles.[3]

Nitrile rubber gloves,
lab coat.[3]

Not required with

adequate ventilation.

Preparing Solutions

Chemical splash
goggles and face
shield.[3]

Nitrile rubber gloves,
chemically resistant

apron over lab coat.[3]

Use in a chemical

fume hood.

Spill Cleanup

Chemical splash
goggles and face
shield.[3]

Chemically resistant
gloves and boots,

disposable coveralls.

[1]3]

Air-purifying respirator
with organic vapor
cartridges. For large
spills, a self-contained
breathing apparatus

may be necessary.[1]

Emergency (e.g., Fire)

Full-facepiece, self-
contained breathing
apparatus (SCBA).[1]

[4]

Full protective,
chemically resistant
suit.[1][4]

Positive pressure self-
contained breathing
apparatus (SCBA).[1]
[4]

Chemical and Physical Properties

A thorough understanding of a chemical's properties is fundamental to its safe handling.

Property

Value

Chemical Formula

C16H33NO[5]

Molecular Weight 255.44 g/mol [5]

Appearance Colorless to light yellow clear liquid[6]

Boiling Point 166 - 167.0 °C / 330.8 - 332.6 °F @ 2 mmHg[4]
Flash Point > 112 °C /> 233.6 °F[4]

Density 0.8470 g/cm?3[4]

Solubility No information available[4]
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Experimental Protocol for Safe Handling

This protocol outlines the standard operating procedure for the safe handling of N,N-
Diethyldodecanamide in a laboratory setting.

1. Engineering Controls:

o Always handle N,N-Diethyldodecanamide in a well-ventilated area.[1]

o For procedures that may generate aerosols or vapors, use a certified chemical fume hood.[1]

o Ensure safety showers and eyewash stations are readily accessible and have been recently
tested.[3]

2. Personal Protective Equipment (PPE):

 Prior to handling, don the appropriate PPE as specified in the table above.
 Inspect gloves for any signs of degradation or puncture before use.

3. Handling Procedures:

e Avoid direct contact with skin and eyes.[4]

» Avoid inhalation of vapor or mist.[4]

e Use compatible containers and equipment (e.g., glass, polyethylene).
e When transferring, use a funnel to minimize the risk of spills.

o Keep containers tightly closed when not in use.[4]

4., Storage:

» Store in a cool, dry, and well-ventilated area.[4]

o Keep away from heat, sparks, and open flames.[1]

» Store separately from strong oxidizing agents.[1][4]

o Keep containers tightly closed in a dry, cool and well-ventilated place.[4]

5. Spill Response:

 In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand).

o For larger spills, evacuate the area and follow your institution's emergency procedures.

o Ventilate the area and wear appropriate PPE for cleanup.[1]
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e Collect the absorbed material and contaminated items into a sealed, labeled container for
disposal.

6. First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation develops.[4]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[4]

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[1]

7. Disposal:

o Dispose of waste N,N-Diethyldodecanamide and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations.[1]
e Do not allow the chemical to enter sewers or waterways.[1]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of N,N-
Diethyldodecanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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